BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the
Physicochemical Properties of 2-
(Methoxymethyl)furan

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-(Methoxymethyl)furan

Cat. No.: B088890

This technical guide provides a comprehensive overview of the boiling point and density of 2-
(Methoxymethyl)furan, a heteroaromatic compound with applications in flavor chemistry and
as a potential biomarker for the consumption of certain foods.[1] This document is intended for
researchers, scientists, and professionals in drug development who require detailed
information on the physical properties and relevant experimental methodologies associated
with this compound.

Physicochemical Data

The boiling point and density of 2-(Methoxymethyl)furan are summarized in the table below.
These properties are crucial for its purification, handling, and application in various chemical

processes.
Property Value Conditions
Boiling Point 134-135 °C Atmospheric Pressure
_ At 20°C relative to water at
Density 1.02 g/cm3

4°C

Table 1: Boiling Point and Density of 2-(Methoxymethyl)furan.[1]
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Experimental Protocols

While specific experimental protocols for the determination of the boiling point and density of 2-
(Methoxymethyl)furan are not detailed in the provided search results, standard laboratory
procedures for these measurements are well-established.

1. Determination of Boiling Point:

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid, and the liquid changes into a vapor. For a compound like 2-
(Methoxymethyl)furan, the boiling point would typically be determined using one of the
following methods:

» Simple Distillation: A sample of 2-(Methoxymethyl)furan is heated in a distillation apparatus
at atmospheric pressure. The temperature of the vapor that is in equilibrium with the boiling
liquid is measured with a thermometer. The constant temperature observed during the
distillation of the pure compound is recorded as its boiling point.

e Micro Boiling Point Determination (Siwoloboff Method): For smaller quantities, a capillary
tube sealed at one end is inverted and placed inside a larger tube containing a small amount
of the sample. This assembly is then heated in a controlled manner. The temperature at
which a rapid and continuous stream of bubbles emerges from the capillary tube is recorded
as the boiling point.

2. Determination of Density:

The density of a liquid is its mass per unit volume. The density of 2-(Methoxymethyl)furan can
be accurately measured using the following standard methods:

o Pycnometer Method: A pycnometer, a flask with a specific and accurately known volume, is
weighed empty. It is then filled with 2-(Methoxymethyl)furan and weighed again. The mass
of the liquid is determined by subtraction. The density is calculated by dividing the mass of
the liquid by the volume of the pycnometer. The measurement is typically performed at a
constant temperature, such as 20°C, using a water bath.

o Hydrometer Method: A hydrometer, a calibrated instrument, is floated in a sample of 2-
(Methoxymethyl)furan. The density is read directly from the scale on the hydrometer at the
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point where the surface of the liquid meets the stem. This method is quicker but generally
less precise than the pycnometer method.

Logical Workflow for Synthesis and Purification

The following diagram illustrates a general workflow for the synthesis and purification of a furan
derivative, which would be applicable to 2-(Methoxymethyl)furan. This process typically
involves a chemical reaction to form the furan ring or modify a furan precursor, followed by
separation and purification steps to isolate the final product.
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A general workflow for the synthesis and purification of 2-(Methoxymethyl)furan.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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